Cas no 402561-63-1 (2-(3,5-dichloropyridin-4-yl)acetonitrile)

• Product Name: 2-(3,5-dichloropyridin-4-yl)acetonitrile
• CAS No: 402561-63-1
• MF: C₇H₄Cl₂N₂
• MW: 187.026059150696
• MDL: MFCD09924310
• CID: 3968148
• PubChem ID: 15531544
• Update Time: 2025-06-08

2-(3,5-dichloropyridin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetonitrile, 3,5-dichloro-
• 2-(3,5-dichloropyridin-4-yl)acetonitrile

• MDL： MFCD09924310
• Inchi： 1S/C7H4Cl2N2/c8-6-3-11-4-7(9)5(6)1-2-10/h3-4H,1H2
• InChI Key： TUVKAJSXOWCFDO-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C(CC#N)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(3,5-dichloropyridin-4-yl)acetonitrile

2-(3,5-Dichloropyridin-4-yl)Acetonitrile: A Comprehensive Overview

The compound with CAS No 402561-63-1, commonly referred to as 2-(3,5-dichloropyridin-4-yl)acetonitrile, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, and recent advancements in its utilization.

2-(3,5-Dichloropyridin-4-yl)acetonitrile is an organic compound characterized by a pyridine ring substituted with two chlorine atoms at positions 3 and 5, and an acetonitrile group at position 4. The pyridine ring is a six-membered aromatic ring with one nitrogen atom, which contributes to its stability and reactivity. The acetonitrile group (-CH₂CN) adds to the compound's versatility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The presence of the acetonitrile group in 2-(3,5-dichloropyridin-4-yl)acetonitrile allows for further functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. Researchers have explored its role in drug design, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

The synthesis of 2-(3,5-dichloropyridin-4-yl)acetonitrile typically involves multi-step processes that include nucleophilic substitution and coupling reactions. One common approach is the substitution of a suitable leaving group on the pyridine ring with an acetonitrile moiety. This process requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, pyridine derivatives like 2-(3,5-dichloropyridin-4-yl)acetonitrile are widely used in agrochemicals due to their pesticidal properties. Recent research has focused on optimizing their bioavailability and reducing environmental impact, making them more sustainable options for pest control.

Moreover, acetonitrile-containing compounds are valuable in materials science. The nitrile group can undergo various transformations to yield polymers or high-performance materials. For instance, 2-(3,5-dichloropyridin-4-yl)acetonitrile has been explored as a precursor for advanced carbon materials with applications in energy storage systems.

Recent advancements in green chemistry have also influenced the production of 2-(3,5-dichloropyridin-4-yl)acetonitrile. Scientists are increasingly adopting catalytic methods that minimize waste and energy consumption during synthesis. These eco-friendly approaches align with global efforts to promote sustainable chemical practices.

In conclusion, 2-(3,5-dichloropyridin-4-yl)acetonitrile is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial settings. As new research continues to uncover its potential uses, this compound will likely play an even more significant role in shaping future innovations.